Cas no 1056629-20-9 (Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate)
1056629-20-9 structure
Product Name:Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate
CAS No:1056629-20-9
MF:C18H23NO3
MW:301.380125284195
MDL:MFCD17018653
CID:1004090
PubChem ID:59803011
Update Time:2025-04-20
Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate
- 3-Azaspiro[5.5]undecane-3-carboxylic acid, 9-oxo-,phenylmethyl ester
- N-Cbz-9-oxo-3-azaspiro[5.5]undecane
- 9-Oxo-3-aza-spiro[5.5]undecane-3-carboxylic acid benzyl ester
- N-Cbz-9-oxo-3-azaspiro [5.5]undecane
- CS-0341133
- Benzyl9-oxo-3-azaspiro[5.5]undecane-3-carboxylate
- A906030
- DB-321052
- AKOS016014810
- SS-4793
- SCHEMBL1700381
- 9-Oxo-3-azaspiro[5.5]undecane-3-carboxylic acid benzyl ester
- XWVRAUFBYDPEPY-UHFFFAOYSA-N
- DTXSID80733006
- SB30424
- MFCD17018653
- 1056629-20-9
- EN300-256403
-
- MDL: MFCD17018653
- Inchi: 1S/C18H23NO3/c20-16-6-8-18(9-7-16)10-12-19(13-11-18)17(21)22-14-15-4-2-1-3-5-15/h1-5H,6-14H2
- InChI Key: XWVRAUFBYDPEPY-UHFFFAOYSA-N
- SMILES: O=C1CCC2(CC1)CCN(C(=O)OCC1C=CC=CC=1)CC2
Computed Properties
- Exact Mass: 301.16779360g/mol
- Monoisotopic Mass: 301.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Boiling Point: 461.1±45.0°C at 760 mmHg
Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM139416-1g |
Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate |
1056629-20-9 | 95% | 1g |
$632 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B884728-500mg |
Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate |
1056629-20-9 | 95% | 500mg |
¥7,390.00 | 2022-01-10 | |
| abcr | AB450131-500 mg |
Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate |
1056629-20-9 | 500MG |
€346.00 | 2022-06-10 | ||
| abcr | AB450131-1 g |
Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate |
1056629-20-9 | 1g |
€452.10 | 2022-06-10 | ||
| Chemenu | CM139416-250mg |
Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate |
1056629-20-9 | 95% | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM139416-1g |
Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate |
1056629-20-9 | 95% | 1g |
$*** | 2023-04-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B884728-1g |
Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate |
1056629-20-9 | 95% | 1g |
¥9,917.00 | 2022-01-10 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0760-1g |
9-Oxo-3-aza-spiro[5.5]undecane-3-carboxylic acid benzyl ester |
1056629-20-9 | 98% | 1g |
3349.77CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0760-5g |
9-Oxo-3-aza-spiro[5.5]undecane-3-carboxylic acid benzyl ester |
1056629-20-9 | 98% | 5g |
13526.28CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0760-500mg |
9-Oxo-3-aza-spiro[5.5]undecane-3-carboxylic acid benzyl ester |
1056629-20-9 | 98% | 500mg |
2111.63CNY | 2021-05-08 |
Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1056629-20-9)Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate
Order Number:A906030
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:22
Price ($):478.0
Email:sales@amadischem.com
Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1056629-20-9)Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate
Purity:99%
Quantity:1g
Price ($):478.0